Cas no 331989-19-6 (3-(4-Bromophenyl)-5-(2-methoxyphenyl)-1,2,4-oxadiazole)

• Product Name: 3-(4-Bromophenyl)-5-(2-methoxyphenyl)-1,2,4-oxadiazole
• CAS No: 331989-19-6
• MF: C₁₅H₁₁BrN₂O₂
• MW: 331.164042711258
• MDL: MFCD00844838
• CID: 852171
• Update Time: 2026-04-29

3-(4-Bromophenyl)-5-(2-methoxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)-5-(2-methoxyphenyl)-1,2,4-oxadiazole
• AC1LG7BI
• ACMC-1AJBG
• CBMicro_008814
• CTK4H0143
• MolPort-000-790-564
• STOCK2S-24972

• MDL： MFCD00844838
• Inchi： InChI=1S/C15H11BrN2O2/c1-19-13-5-3-2-4-12(13)15-17-14(18-20-15)10-6-8-11(16)9-7-10/h2-9H,1H3
• InChI Key： LHHCNRHXTIQIMJ-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC=C1)C2=NC(=NO2)C3=CC=C(C=C3)Br

Computed Properties

• Exact Mass: 330.00000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 48.15000
• LogP: 4.17470

Additional information on 3-(4-Bromophenyl)-5-(2-methoxyphenyl)-1,2,4-oxadiazole

Research Brief on 3-(4-Bromophenyl)-5-(2-methoxyphenyl)-1,2,4-oxadiazole (CAS: 331989-19-6)

3-(4-Bromophenyl)-5-(2-methoxyphenyl)-1,2,4-oxadiazole (CAS: 331989-19-6) is a heterocyclic compound that has garnered significant attention in recent medicinal chemistry research due to its potential pharmacological applications. This 1,2,4-oxadiazole derivative belongs to a class of compounds known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of both bromophenyl and methoxyphenyl moieties in its structure suggests potential for selective interactions with biological targets, making it an interesting candidate for drug discovery efforts.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a kinase inhibitor. The 1,2,4-oxadiazole core has been identified as a privileged scaffold in medicinal chemistry, capable of forming key hydrogen bond interactions with various enzyme active sites. The bromine atom at the para position of one phenyl ring and the methoxy group at the ortho position of the other phenyl ring provide opportunities for structure-activity relationship (SAR) studies through further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's inhibitory activity against a panel of cancer-related kinases. The results demonstrated moderate to strong inhibition (IC50 values ranging from 0.8-5.2 μM) against several tyrosine kinases involved in tumor proliferation pathways. Molecular docking studies suggested that the compound binds to the ATP-binding site of these kinases, with the oxadiazole ring forming crucial hydrogen bonds with the hinge region of the kinase domain.

The compound's physicochemical properties have also been extensively characterized. With a molecular weight of 331.17 g/mol and calculated logP of 3.82, it falls within the generally acceptable range for drug-like molecules. However, its relatively high lipophilicity may present challenges for aqueous solubility, an area that current research is addressing through formulation strategies and prodrug approaches.

Ongoing research is exploring the compound's potential in neurodegenerative diseases, particularly as a modulator of neuroinflammatory pathways. Preliminary in vitro studies using microglial cell models have shown promising anti-inflammatory effects through suppression of NF-κB signaling. These findings, while preliminary, suggest potential applications in conditions like Alzheimer's disease and multiple sclerosis.

From a synthetic chemistry perspective, recent advances have improved the yield and purity of 3-(4-Bromophenyl)-5-(2-methoxyphenyl)-1,2,4-oxadiazole. A 2024 publication in Organic Process Research & Development reported an optimized microwave-assisted synthesis method that reduced reaction times from hours to minutes while maintaining yields above 85%. This methodological improvement could facilitate larger-scale production for further biological evaluation.

Future research directions for this compound include comprehensive ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiling, in vivo efficacy studies in relevant disease models, and exploration of structural analogs to optimize potency and selectivity. The compound's unique structural features continue to make it a valuable scaffold for medicinal chemistry exploration in multiple therapeutic areas.